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CAS No.: 109480-79-7
Cat. No.: B3184315

Get Quote

Executive Summary

N-Methoxy-N-methylbut-2-enamide (commonly referred to as the Weinreb amide of crotonic
acid) represents a critical intermediate in the synthesis of

-unsaturated ketones. Its mass spectrometric (MS) behavior is distinct, governed by the
interplay between the labile N—O bond (the "Weinreb signature™) and the stabilizing conjugation
of the alkene.

This guide provides a technical comparison of its fragmentation patterns against two key
analogs: N,N-Dimethylbut-2-enamide (electronic analog) and N-Methoxy-N-methylbutanamide
(saturation analog). By understanding these differences, researchers can definitively identify
impurities and monitor reaction progress without reliance on external reference standards.

Mechanistic Deep Dive: The "Weinreb" Effect in MS
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The fragmentation of Weinreb amides under Electron lonization (El) is driven by two competing
factors: Acylium lon Stability and Heteroatom-Directed Cleavage.

The N-O Weak Link

Unlike standard amides, the N-methoxy-N-methyl moiety introduces a weak N—O bond. Upon
ionization, the radical cation often localizes on the nitrogen or oxygen. The cleavage of the N—
O bond (loss of methoxy radical,

) is a diagnostic pathway rarely seen in standard dialkyl amides.

Conjugation Stabilization

In N-Methoxy-N-methylbut-2-enamide, the double bond at C2-C3 provides resonance
stabilization to the resulting acylium ion (

). This makes the

-cleavage (loss of the amine portion) highly favorable, often yielding the base peak.

Comparative Analysis: Target vs. Alternatives

We compare the target molecule against two controls to isolate specific structural effects.

Target (Candidate Control 1 Control 2
Feature . .
A) (Candidate B) (Candidate C)
N-Methoxy-N- N,N-Dimethylbut-2- N-Methoxy-N-
Compound ) ) )
methylbut-2-enamide enamide methylbutanamide
Conjugated Weinreb Conjugated Dialkyl Saturated Weinreb
Structure
Amide Amide Amide
Formula
MW 129 Da 113 Da 131 Da

Key Difference

Reference Standard

Lacks N-O bond (No
Methoxy)

Lacks Double Bond
(Saturated)

Fragmentation Data Comparison
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The following table summarizes the theoretical fragmentation ions observed in EI-MS (70 eV).

Fragment Type

Target (m/z)

Control 1 (m/z)

Control 2 (m/z)

Mechanistic
Origin

Molecular lon (

)

129

113

131

Parent ion
stability varies;
conjugated are

more stable.

Diagnostic Loss
1

98 (M-31)

N/A

100 (M-31)

Loss of

. Specific to

Weinreb amides.

[1](2]

-Cleavage

(Acylium)

69 (Base Peak)

69 (Base Peak)

71

Cleavage of
amide bond. 69
= Crotonyl; 71 =
Butyryl.

Secondary Loss

41

41

43

Loss of CO from

Acylium ion (
VS

).

Amine Fragment

44

61

Charge retention
on the amine
species (less

common).

Interpretation

e Target vs. Control 1 (The Oxygen Effect): Both produce the m/z 69 crotonyl cation. However,

the Target shows a distinct m/z 98 peak (loss of methoxy) which is impossible for Control 1.

Control 1 will instead show loss of a methyl radical (M-15) or dimethylamine.
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e Target vs. Control 2 (The Unsaturation Effect): The shift of the acylium ion from m/z 71
(Control 2) to m/z 69 (Target) confirms the presence of the double bond. The "McLafferty
Rearrangement" is generally suppressed in the Target due to the double bond geometry,
whereas Control 2 may show minor McLafferty rearrangement ions (m/z 74).

Visualization of Fragmentation Pathways[3][4][5]

The following diagram illustrates the specific fragmentation cascade for N-Methoxy-N-

methylbut-2-enamide.
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Caption: Figure 1. Primary EI-MS fragmentation pathway of N-Methoxy-N-methylbut-2-

enamide showing the competition between N-O cleavage and

-cleavage.

Experimental Protocol: GC-MS Identification

To replicate these results or validate the synthesis of this compound, follow this self-validating

protocol.

Method Parameters
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e Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).
« Inlet: Split/Splitless (Split ratio 20:1 to prevent detector saturation).

e Column: HP-5ms or DB-5ms (30m x 0.25mm x 0.25um). Non-polar stationary phases are

ideal for amides.
e Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

e lonization: Electron Impact (El) at 70 eV.[3]

Scan Range: m/z 35-300.

Workflow Diagram

Sample Prep GC Inlet Capillary Column
Dilute to 100 ppm in DCM 250°C, Split 20:1 40°C -> 280°C Ramp

Data Analysis
Extract lon Chromatogram (EIC)
m/z 129, 98, 69

El Source
70 eV, 230°C

Quadrupole
Scan m/z 35-300

Click to download full resolution via product page

Caption: Figure 2. Standardized GC-MS workflow for the analysis of volatile Weinreb amides.

Validation Criteria (Self-Check)

» Retention Time: The target (conjugated) should elute after the N,N-dimethyl analog (lower
MW) but slightly before the saturated analog (similar MW but higher flexibility/boiling point
interaction).

 lon Ratio Check:
o Confirm Parent lon: m/z 129 (Must be visible, though potentially low intensity).
o Confirm Base Peak: m/z 69.

o Pass/Fail Metric: If m/z 98 is absent, the N-methoxy group may have degraded (check for
thermal decomposition in the inlet).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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